

PNA5 stability and storage conditions

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: PNA5

Cat. No.: B1193402

[Get Quote](#)

PNA5 Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of **PNA5**, a novel glycosylated Angiotensin-(1-7) Mas receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is **PNA5** and what makes it more stable than native Angiotensin-(1-7)?

A1: **PNA5** is a modified version of Angiotensin-(1-7) where the seventh amino acid, proline, is replaced with a glycosylated serine, and the C-terminus is amidated.[1][2] This glycosylation provides a shield against enzymatic degradation, significantly increasing its stability and bioavailability compared to the native peptide.[2][3]

Q2: What are the recommended storage conditions for **PNA5**?

A2: While specific supplier recommendations should always be followed, general guidance for peptide storage can be applied. For long-term storage, lyophilized **PNA5** powder should be stored at -20°C or -80°C. For short-term storage of solutions, refrigeration is recommended. For example, dosing formulations of **PNA5** have been shown to be stable for up to 9 days when refrigerated.[1] Plasma samples containing **PNA5** for analysis have been stored at -80°C.[4]

Q3: How should I reconstitute lyophilized **PNA5**?

A3: **PNA5** for in vivo studies has been successfully dissolved in 0.9% sodium chloride (saline) for injection.[1] For cell culture experiments, use a sterile, appropriate buffer such as PBS. To ensure complete dissolution, gently vortex the vial.

Q4: What is the stability of **PNA5** in solution?

A4: **PNA5** solutions exhibit good stability under common laboratory conditions. Dosing formulations at concentrations of 0.1 mg/mL and 10 mg/mL in saline are stable for at least 24 hours at room temperature and for 9 days under refrigerated conditions.[1] In vitro studies have shown that after 20 minutes, nearly 90% of **PNA5** remains intact, compared to less than 7% of the native Ang-(1-7).[2]

Troubleshooting Guides

Q5: I am observing lower than expected efficacy in my in vivo experiments. Could this be related to **PNA5** stability?

A5: This is possible. Ensure that your **PNA5** solutions are being prepared fresh and stored correctly. If you are storing solutions, adhere to the recommended stability timelines. For instance, if you are using a saline-based solution, it should be used within 24 hours if kept at room temperature or within 9 days if refrigerated.[1] For longer-term studies, consider using an extended-release formulation if available, or prepare fresh solutions for each administration.[4]

Q6: My in vitro results are inconsistent. How can I ensure my **PNA5** is active?

A6: Inconsistent results could stem from several factors, including **PNA5** degradation.

- Preparation: Prepare fresh solutions for your experiments whenever possible.
- Storage: If you must store stock solutions, aliquot them to avoid repeated freeze-thaw cycles, which can degrade peptides.
- Handling: When thawing an aliquot, do so quickly and keep it on ice until use.
- Validation: If you continue to see inconsistencies, consider performing a quality control check on a new batch of **PNA5** or validating the activity of your current batch with a simple, established assay.

Q7: I am concerned about the degradation products of **PNA5**. Are they toxic?

A7: The degradation of **PNA5** begins with the removal of the sugar moiety, followed by cleavage at several peptide sites.^[5] Studies have shown no evidence that the glycosylation leads to harmful degradation products. The resulting fragments are similar to those produced by the natural degradation of endogenous Ang-(1-7).^[5]

Data on PNA5 Stability

The stability of **PNA5** has been assessed in various conditions, highlighting its improvement over the native Angiotensin-(1-7) peptide.

Table 1: Stability of **PNA5** Dosing Formulations in 0.9% Saline

Concentration	Storage Temperature	Duration	Stability Confirmed
0.1 mg/mL	Room Temperature	24 hours	Yes ^[1]
10 mg/mL	Room Temperature	24 hours	Yes ^[1]
0.1 mg/mL	Refrigerated	9 days	Yes ^[1]
10 mg/mL	Refrigerated	9 days	Yes ^[1]

Table 2: In Vitro Degradation of **PNA5** vs. Angiotensin-(1-7)

Peptide	Time	Percent Remaining
PNA5	20 minutes	89.6% ± 7.9% ^[2]
Angiotensin-(1-7)	20 minutes	6.6% ± 7.9% ^[2]

Key Experimental Protocols

Protocol 1: In Vitro Degradation Assay

This protocol is based on the methodology used to compare the in vitro degradation of **PNA5** and Ang-(1-7).^[2]

Objective: To determine the in vitro half-life of **PNA5** compared to a control peptide.


Materials:

- **PNA5**
- Angiotensin-(1-7) (as control)
- Appropriate buffer (e.g., plasma or serum from the species of interest)
- Incubator at 37°C
- LC-MS/MS system for peptide quantification

Methodology:


- Prepare stock solutions of **PNA5** and Ang-(1-7) in a suitable solvent.
- Spike the peptides into the plasma or serum at a known final concentration.
- Incubate the samples at 37°C.
- At various time points (e.g., 0, 5, 10, 20, 30, 60 minutes), take aliquots of the samples.
- Immediately stop the enzymatic degradation in the aliquots by adding a quenching solution (e.g., acetonitrile with formic acid).
- Process the samples for analysis (e.g., protein precipitation, centrifugation).
- Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining amount of intact peptide at each time point.
- Calculate the percentage of peptide remaining at each time point relative to the 0-minute time point.
- Plot the percentage of remaining peptide against time and fit the data to an exponential decay curve to determine the half-life ($t_{1/2}$).

Visualizations



[Click to download full resolution via product page](#)

Caption: **PNA5** degradation starts with the removal of the sugar moiety.[5]



[Click to download full resolution via product page](#)

Caption: General workflow for a **PNA5** in vivo study.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. PNA5, a glycosylated angiotensin-(1–7) mas receptor agonist for vascular dementia: A two species toxicology and toxicokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. PNA5, A Novel Mas Receptor Agonist, Improves Neurovascular and Blood-Brain-Barrier Function in a Mouse Model of Vascular Cognitive Impairment and Dementia - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. The angiotensin (1-7) glycopeptide PNA5 improves cognition in a chronic progressive mouse model of Parkinson's disease through modulation of neuroinflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [PNA5 stability and storage conditions]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1193402#pna5-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com